Cas no 791602-19-2 (3-Thiophenecarboxylicacid, 2-amino-5-butyl-4-methyl-, methyl ester)
791602-19-2 structure
Product Name:3-Thiophenecarboxylicacid, 2-amino-5-butyl-4-methyl-, methyl ester
CAS No:791602-19-2
MF:C11H17NO2S
MW:227.323181867599
CID:555620
PubChem ID:45097998
Update Time:2025-04-19
3-Thiophenecarboxylicacid, 2-amino-5-butyl-4-methyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 3-Thiophenecarboxylicacid, 2-amino-5-butyl-4-methyl-, methyl ester
- 3-Thiophenecarboxylicacid,2-amino-5-butyl-4-methyl-,methylester(9CI)
- 791602-19-2
-
- Inchi: 1S/C11H17NO2S/c1-4-5-6-8-7(2)9(10(12)15-8)11(13)14-3/h4-6,12H2,1-3H3
- InChI Key: AVSZIFBLLZAXEH-UHFFFAOYSA-N
- SMILES: S1C(=C(C(=O)OC)C(C)=C1CCCC)N
Computed Properties
- Exact Mass: 227.09800
- Monoisotopic Mass: 227.09799996g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 80.6Ų
Experimental Properties
- PSA: 80.56000
- LogP: 3.34910
3-Thiophenecarboxylicacid, 2-amino-5-butyl-4-methyl-, methyl ester Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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